Cas no 1804346-11-9 (2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-sulfonamide)

2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-sulfonamide is a specialized heterocyclic compound featuring a pyridine core substituted with iodine, methoxy, trifluoromethoxy, and sulfonamide functional groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The presence of iodine enhances reactivity for cross-coupling reactions, while the sulfonamide group offers potential for further derivatization. The trifluoromethoxy moiety contributes to increased lipophilicity and metabolic stability, making it useful in drug discovery. This compound is suited for applications requiring precise functionalization and is typically employed in research settings for the synthesis of complex target molecules.

2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-sulfonamide structure

1804346-11-9 structure

Product Name:2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-sulfonamide

CAS No:1804346-11-9

MF:C₇H₆F₃IN₂O₄S

MW:398.098223209381

CID:4833851

Update Time:2025-07-01

2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-sulfonamide
- Inchi： 1S/C7H6F3IN2O4S/c1-16-5-3(18(12,14)15)2-4(13-6(5)11)17-7(8,9)10/h2H,1H3,(H2,12,14,15)
- InChI Key： LOCHYZRSIFYDBJ-UHFFFAOYSA-N
- SMILES： IC1=C(C(=CC(=N1)OC(F)(F)F)S(N)(=O)=O)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 385
XLogP3: 1.6
Topological Polar Surface Area: 99.9

2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029093509-1g	2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-sulfonamide	1804346-11-9	97%	1g	$1,490.00	2022-04-02

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Additional information on 2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-sulfonamide

Comprehensive Overview of 2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-sulfonamide (CAS No. 1804346-11-9)

2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-sulfonamide is a specialized sulfonamide derivative with a unique pyridine backbone, widely recognized for its applications in pharmaceutical research and agrochemical development. This compound, identified by CAS No. 1804346-11-9, has garnered significant attention due to its structural versatility and potential in drug discovery. Researchers are particularly interested in its iodo and trifluoromethoxy functional groups, which contribute to its reactivity and binding affinity in biological systems.

The growing demand for heterocyclic compounds in medicinal chemistry has placed 2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-sulfonamide at the forefront of innovation. Its sulfonamide moiety is a key feature, often associated with enzyme inhibition and antibacterial activity, making it a candidate for targeting infectious diseases. Additionally, the trifluoromethoxy group enhances its lipophilicity, improving membrane permeability—a critical factor in CNS drug development.

In the context of sustainable chemistry, this compound aligns with the trend of green synthesis. Laboratories are optimizing its production to minimize environmental impact, addressing concerns about chemical waste and energy efficiency. The integration of catalysis and flow chemistry techniques has further elevated its appeal in industrial applications.

From an analytical perspective, 2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-sulfonamide is characterized using advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure high purity and batch consistency, which are essential for preclinical studies. The compound's stability under various pH conditions and thermal profiles is also a subject of ongoing research.

The rise of AI-driven drug design has further amplified interest in this molecule. Computational models predict its interactions with protein targets, accelerating lead optimization in oncology and neurology. Its structural analogs are being explored for personalized medicine, reflecting the shift toward tailored therapeutics.

In summary, 2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-4-sulfonamide (CAS No. 1804346-11-9) exemplifies the convergence of synthetic chemistry, biotechnology, and environmental science. Its multifaceted applications and alignment with cutting-edge research trends make it a pivotal compound in modern scientific innovation.